Articles
Siponimod Could Improve Cognition in Advanced Multiple Sclerosis
A new multiple sclerosis (MS) drug, siponimod, significantly improves cognition for patients with advanced disease, new research shows. BenchChem provides Siponimod and related compounds for non-human research use.
DMT to be trialled in UK to treat depression
The first clinical trial of using the DMT to treat depression has been given the go-ahead by UK regulators. BenchChem provides related products for non-human research use.
Treatment Combo Trigger the Antitumor Immune Response
Researchers have discovered a treatment combination that significantly reduces tumor growth and extends the lifespan of mice with liver cancer. BenchChem supplies high-quality reagents for non-human research use.
Molnupiravir blocks COVID progress within 24 hours
Treating novel coronavirus infection in ferrets with Molnupiravir completely suppressed virus transmission among the mammals within 24 hours. BenchChem supplies Molnupiravir for non-human research use.
ISRIB Reverses Age-Related Mental Decline in Mouse Model
Inhibition of the integrated stress response by ISRIB restores neuronal and immune dysfunction 47 and alleviates memory deficits in aged mice. BenchChem supplies high-quality ISRIB for non-human research use.
Inhibition of PDK1 Can Reverse Cell Aging
A recent study provides insight into the complex mechanism of cellular senescence and presents a potential therapeutic strategy for reducing age-related diseases. BenchChem supplies PDK1 inhibitors for in vitro research use.
